Cas no 2228161-05-3 (3-(2,3,4-trimethoxyphenoxy)azetidine)

3-(2,3,4-trimethoxyphenoxy)azetidine structure
2228161-05-3 structure
Product Name:3-(2,3,4-trimethoxyphenoxy)azetidine
CAS No:2228161-05-3
MF:C12H17NO4
MW:239.267683744431
CID:5934899
PubChem ID:165964233
Update Time:2023-12-27

3-(2,3,4-trimethoxyphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

    • 3-(2,3,4-trimethoxyphenoxy)azetidine
    • 2228161-05-3
    • EN300-1810215
    • Inchi: 1S/C12H17NO4/c1-14-9-4-5-10(17-8-6-13-7-8)12(16-3)11(9)15-2/h4-5,8,13H,6-7H2,1-3H3
    • InChI Key: HKPLGFGSEJTREX-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=C(C=1OC)OC)OC)C1CNC1

Computed Properties

  • Exact Mass: 239.11575802g/mol
  • Monoisotopic Mass: 239.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 49Ų

3-(2,3,4-trimethoxyphenoxy)azetidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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